Cas no 878628-98-9 (methyl 2-(5-formylthiophen-2-yl)acetate)

Methyl 2-(5-formylthiophen-2-yl)acetate is a versatile heterocyclic ester compound featuring both a formyl group and an ester functionality on a thiophene backbone. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The formyl group enables further derivatization through condensation or nucleophilic addition reactions, while the ester moiety offers flexibility for hydrolysis or transesterification. Its thiophene core contributes to electronic properties useful in conjugated systems. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its balanced reactivity and structural features make it a preferred choice for researchers in medicinal and materials chemistry.

methyl 2-(5-formylthiophen-2-yl)acetate structure

878628-98-9 structure

Product Name:methyl 2-(5-formylthiophen-2-yl)acetate

CAS No:878628-98-9

MF:C₈H₈O₃S

MW:184.212321281433

CID:2147060

PubChem ID:71757236

Update Time:2025-10-30

methyl 2-(5-formylthiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(5-formylthiophen-2-yl)acetate
- 878628-98-9
- methyl (5-formyl-2-thienyl)acetate
- SCHEMBL1432890
- DB-319840
- methyl 2-(5-formyl-2-thienyl)acetate
- methyl2-(5-formylthiophen-2-yl)acetate
- AKOS026729911
- EN300-118027
- XEPLVJGUCPMHCE-UHFFFAOYSA-N
- CS-0347404
- Inchi： 1S/C8H8O3S/c1-11-8(10)4-6-2-3-7(5-9)12-6/h2-3,5H,4H2,1H3
- InChI Key： XEPLVJGUCPMHCE-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1CC(=O)OC

Computed Properties

Exact Mass: 184.01941529g/mol
Monoisotopic Mass: 184.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 71.6Å²

methyl 2-(5-formylthiophen-2-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-118027-0.05g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9	95%	0.05g	$149.0	2023-11-13
Enamine	EN300-118027-0.1g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9	95%	0.1g	$221.0	2023-11-13
Enamine	EN300-118027-0.25g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9	95%	0.25g	$315.0	2023-11-13
Enamine	EN300-118027-0.5g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9	95%	0.5g	$501.0	2023-11-13
Enamine	EN300-118027-1.0g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9		1.0g	$642.0	2023-02-18
Enamine	EN300-118027-2.5g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9	95%	2.5g	$1260.0	2023-11-13
Enamine	EN300-118027-5.0g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9		5.0g	$1862.0	2023-02-18
Enamine	EN300-118027-10.0g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9		10.0g	$2762.0	2023-02-18
Enamine	EN300-118027-1g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9	95%	1g	$642.0	2023-11-13
Enamine	EN300-118027-5g	methyl 2-(5-formylthiophen-2-yl)acetate	878628-98-9	95%	5g	$1862.0	2023-11-13

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on methyl 2-(5-formylthiophen-2-yl)acetate

Comprehensive Overview of Methyl 2-(5-formylthiophen-2-yl)acetate (CAS No. 878628-98-9): Properties, Applications, and Industry Insights

Methyl 2-(5-formylthiophen-2-yl)acetate (CAS No. 878628-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene derivative is characterized by its unique molecular structure, combining a formyl group and an ester functionality, making it a versatile intermediate for synthetic applications. Its CAS registry number ensures precise identification in global chemical databases, while its systematic name reflects its functional groups and aromatic backbone.

In recent years, the demand for heterocyclic compounds like methyl 2-(5-formylthiophen-2-yl)acetate has surged due to their role in developing drug candidates and advanced materials. Researchers frequently search for "thiophene-based intermediates" or "formylthiophene derivatives," highlighting its relevance in medicinal chemistry and organic synthesis. The compound’s reactive aldehyde group enables condensation reactions, pivotal for constructing biologically active molecules.

From a synthetic chemistry perspective, CAS 878628-98-9 serves as a precursor for multicomponent reactions (MCRs), a trending topic in green chemistry due to their atom-economy benefits. Its ester moiety also facilitates hydrolysis or transesterification, aligning with sustainable practices. Industry forums often discuss "thiophene derivatives in drug design" or "ester-functionalized heterocycles," underscoring its cross-disciplinary utility.

The physicochemical properties of methyl 2-(5-formylthiophen-2-yl)acetate include moderate solubility in polar solvents like DMF or dichloromethane, making it suitable for catalytic reactions. Analytical techniques such as HPLC and NMR are commonly employed for purity verification, addressing quality concerns in high-value chemical synthesis. Users searching for "CAS 878628-98-9 solubility" or "NMR data for thiophene esters" will find this data critical for lab protocols.

Emerging applications of this compound span optoelectronic materials, where thiophene cores enhance charge transport in organic semiconductors. This aligns with the growing interest in "flexible electronics" and "OLED materials," as highlighted in recent scientific literature. Its structural tunability also supports polymer chemistry, particularly in designing conductive polymers for energy storage devices.

Regulatory and safety data for 878628-98-9 emphasize standard lab handling protocols, though it is not classified as hazardous under major chemical inventories. FAQs like "Is methyl 2-(5-formylthiophen-2-yl)acetate toxic?" are addressed by referencing SDS documentation, ensuring compliance with industrial safety standards.

In conclusion, methyl 2-(5-formylthiophen-2-yl)acetate (CAS No. 878628-98-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its role in pharmaceutical intermediates, material science, and sustainable synthesis positions it as a compound of enduring scientific and commercial value.